Cas no 143541-65-5 (6-(4-Chlorophenyl)imidazo2,1-b1,3thiazole-5-carbonitrile)

• Product Name: 6-(4-Chlorophenyl)imidazo2,1-b1,3thiazole-5-carbonitrile
• CAS No: 143541-65-5
• MF: C₁₂H₆ClN₃S
• MW: 259.714139461517
• MDL: MFCD00139757
• CID: 4599767
• Update Time: 2025-10-28

6-(4-Chlorophenyl)imidazo2,1-b1,3thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• BUTTPARK 4\02-50
• 6-(4-CHLOROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBONITRILE
• 6-(4-Chlorophenyl)imidazo2,1-b1,3thiazole-5-carbonitrile

• MDL： MFCD00139757
• Inchi： 1S/C12H6ClN3S/c13-9-3-1-8(2-4-9)11-10(7-14)16-5-6-17-12(16)15-11/h1-6H
• InChI Key： MCJLGBCVCPGBIF-UHFFFAOYSA-N
• SMILES： S1C=CN2C(C#N)=C(C3=CC=C(Cl)C=C3)N=C12

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-(4-Chlorophenyl)imidazo2,1-b1,3thiazole-5-carbonitrile

Comprehensive Guide to 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile (CAS No. 143541-65-5)

6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile (CAS No. 143541-65-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[2,1-b][1,3]thiazole family, which is known for its diverse biological activities. The presence of a 4-chlorophenyl group and a carbonitrile moiety enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor and its potential use in treating inflammatory diseases.

The molecular structure of 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile features a fused imidazole-thiazole core, which contributes to its stability and reactivity. The chlorophenyl substituent at the 6-position and the carbonitrile group at the 5-position make it a versatile intermediate for further chemical modifications. This compound is often explored in the context of medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways.

One of the most searched questions about 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile is its synthetic route. The compound can be synthesized through multi-step reactions, starting from readily available precursors like 2-amino-4-chlorobenzonitrile and α-bromoketones. Researchers often optimize the reaction conditions to improve yield and purity, making it a topic of interest in organic synthesis forums. Its solubility in common organic solvents, such as DMSO and ethanol, also makes it suitable for various experimental setups.

In recent years, 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile has been studied for its potential applications in cancer therapy. Preliminary studies suggest that it may exhibit anti-proliferative effects against certain cancer cell lines, sparking interest in its mechanism of action. Additionally, its low toxicity profile in preclinical models makes it a promising candidate for further development. These findings align with the growing demand for targeted therapies in oncology, a hot topic in current biomedical research.

The compound’s physical and chemical properties are also frequently discussed. It typically appears as a white to off-white crystalline powder with a melting point range of 180–185°C. Its molecular weight is approximately 275.72 g/mol, and it has a moderate lipophilicity, which influences its pharmacokinetic behavior. These characteristics are crucial for researchers working on drug formulation and delivery systems.

Another area of interest is the patent landscape surrounding 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile. Several patents highlight its use as a key intermediate in the synthesis of bioactive molecules, particularly in the fields of antiviral and antifungal agents. This has led to increased commercial interest, with suppliers offering the compound for research and development purposes. The global market for such intermediates is expanding, driven by the demand for novel therapeutic agents.

For those working in material science, 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile offers opportunities due to its electronic properties. Its conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors and photovoltaic materials. Researchers are investigating its potential in optoelectronic devices, aligning with the trend toward sustainable energy solutions.

In summary, 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile (CAS No. 143541-65-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and properties continue to inspire research, making it a valuable subject for scientists and industry professionals alike.